4-[(4-Methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine dihydrochloride

• IUPAC Name: 4-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperidine;dihydrochloride
• InChI: InChI=1S/C9H16N4.2ClH/c1-13-7-11-12-9(13)6-8-2-4-10-5-3-8;;/h7-8,10H,2-6H2,1H3;2*1H
• InChI Key: LITPVRJEYNHAKQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CC2CCNCC2.Cl.Cl
• Molecular Formula: C9H18Cl2N4
• Molecular Weight: 253.17 g/mol
• CAS RN: 2126176-91-6

Description

The compound “4-Methyl-4H-1,2,4-triazol-3-yl)methanol” is a related compound with the empirical formula C9H10O2 and a molecular weight of 150.17. Another related compound is “4-Methyl-4H-1,2,4-triazole-3-thiol” with the empirical formula C3H5N3S and a molecular weight of 115.16.

Molecular Structure Analysis

The SMILES string for “4-Methyl-4H-1,2,4-triazol-3-yl)methanol” is CN1C(CO)=NN=C1, and for “4-Methyl-4H-1,2,4-triazole-3-thiol” is Cn1cnnc1S. These strings represent the structure of the molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Methyl-4H-1,2,4-triazol-3-yl)methanol” include a solid form and a molecular weight of 150.17. “4-Methyl-4H-1,2,4-triazole-3-thiol” also has a solid form, a melting point of 165-169 °C (lit.), and is soluble in acetone.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Novel derivatives of 1,2,4-triazole have been synthesized, including structures related to "4-[(4-Methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine dihydrochloride". These compounds exhibit antimicrobial activities against various microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Receptor Binding and Neuroleptic Activities

• Piperidine derivatives, including those related to the compound , have been studied for their binding affinities to dopamine receptors. These studies contribute to the understanding of molecular interactions at the receptor level and the development of selective ligands for therapeutic purposes (Rowley et al., 1997).

Antifungal and Antibacterial Agents

• Research on piperidine derivatives has also extended to evaluating their antifungal and antibacterial efficacies. These studies aim to develop new treatments for infections caused by resistant strains of fungi and bacteria (Vinaya et al., 2009).

Crystal Structure and Molecular Characterization

• The crystal and molecular structures of compounds structurally related to "this compound" have been determined. These studies provide valuable information on the molecular configuration and potential interaction sites, aiding in the design of compounds with enhanced biological activity (Szafran et al., 2007).

Synthesis and Antihypertensive Activity

• Piperidine derivatives with a quinazoline ring system have been synthesized and tested for their antihypertensive activity. This research highlights the potential of structurally related compounds in the treatment of hypertension (Takai et al., 1986).

Safety and Hazards

The safety information for “4-Methyl-4H-1,2,4-triazol-3-yl)methanol” includes a GHS07 pictogram, a warning signal word, and hazard statements H302. “4-Methyl-4H-1,2,4-triazole-3-thiol” has similar safety information.

Mechanism of Action

Target of Action

The primary targets of the compound “4-[(4-Methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine dihydrochloride” are currently unknown . The compound is a part of a collection of unique chemicals provided to early discovery researchers

Biochemical Pathways

Compounds containing a 1,2,4-triazole ring have been studied for various purposes, such as generating metal coordination complexes and supramolecular self-assemblies . .